molecular formula C18H20 B8507349 Dicyclopentadiene styrene

Dicyclopentadiene styrene

Cat. No.: B8507349
M. Wt: 236.4 g/mol
InChI Key: MRFIHIFFUCQAKD-UHFFFAOYSA-N
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Description

Dicyclopentadiene styrene is a useful research compound. Its molecular formula is C18H20 and its molecular weight is 236.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H20

Molecular Weight

236.4 g/mol

IUPAC Name

styrene;tricyclo[5.2.1.02,6]deca-3,8-diene

InChI

InChI=1S/C10H12.C8H8/c1-2-9-7-4-5-8(6-7)10(9)3-1;1-2-8-6-4-3-5-7-8/h1-2,4-5,7-10H,3,6H2;2-7H,1H2

InChI Key

MRFIHIFFUCQAKD-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CC=CC=C1.C1C=CC2C1C3CC2C=C3

Related CAS

68442-06-8
36704-23-1

Origin of Product

United States

Synthesis routes and methods

Procedure details

An autoclave having an internal volume of 1 liter was charged with 228 g of xylene, and heated up to 260° C. in an atmosphere of a nitrogen gas. A mixture of 190 g of dicyclopentadiene and 190 g of styrene was added over 2 hours while being stirred. The reaction was further conducted at the same temperature for 4 hours. An unreacted monomer, a low polymer and the solvent were removed from the resulting polymer solution to obtain a dicyclopentadiene-styrene copolymer having a number-average molecular weight of 690, a softening temperature of 110° C., a bromine value of 62 g/100 g and an aromatic ring content of 46% by weight.
Quantity
190 g
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reactant
Reaction Step One
Quantity
190 g
Type
reactant
Reaction Step One
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228 g
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solvent
Reaction Step Two

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